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Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Get Quote

Chemical Data for Flufenacet Oxalate

The table below summarizes the available identifiers and properties for Flufenacet oxalate, which are

foundational for any analytical method development.

Property Details

CAS Number 201668-31-7 [1] [2] [3]

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [2]

Molecular Formula C₁₁H₁₂FNO₃ [1] [2]

Molecular Weight 225.22 g/mol [1] [2]

SMILES CC(C)N(C1=CC=C(C=C1)F)C(=O)C(=O)O [2] [3]

InChI Key FFKNXXCOXIZLJD-UHFFFAOYSA-N [2] [3]

Analytical Suitability Suitable for HPLC and Gas Chromatography (GC) [3]

Storage Conditions 2-8°C (Refrigerator) [1]
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Regulatory and Environmental Fate Data

For a comprehensive risk assessment, understanding the compound's environmental behavior is crucial. The

following table includes data from the European Food Safety Authority (EFSA) peer review [4].

Parameter Value Assessment / Significance

Soil Degradation
DT₅₀ (lab)

5.83 days [2] Non-persistent [2]

Soil Degradation
DT₉₀ (lab)

123.0 days [2] Persistent [2]

Adsorption (Kf) 0.132 mL g⁻¹ [2] Very mobile in soil [2]

Earthworm Acute 14d
LC₅₀

> 1000 mg kg⁻¹ [2] Low toxicity [2]

Toxicological
Classification

Acute Tox. 3 Oral - Skin Sens. 1 [3] Hazardous; requires PPE (gloves,

face shields) [3]

Endocrine Disruption Meets criteria for thyroid modality in

humans/wild mammals [4]

-

| Major Risk Identifications | - High risk to aquatic organisms (algae) [4]

Consumer risk assessment not finalised [4] | - |

A Framework for Method Validation

Since detailed application notes are not publicly available, here is a standard framework for designing and

validating an analytical method for Flufenacet oxalate. The workflow below outlines the key stages.
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Detailed Experimental Protocols

Based on the general framework, here are detailed methodologies for the key validation experiments.

1. Sample Preparation and Calibration

Stock Solution: Accurately weigh approximately 10 mg of Flufenacet oxalate analytical standard
(CAS 201668-31-7) [3]. Transfer to a 10 mL volumetric flask and dissolve in an appropriate HPLC-

grade solvent (e.g., methanol or acetonitrile) to obtain a 1 mg/mL primary stock solution.
Calibration Standards: Prepare a series of working standards by serial dilution from the stock

solution. A typical calibration curve for validation might include at least six concentration levels,
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covering the expected range in samples (e.g., 0.1 µg/mL to 50 µg/mL).

2. System Suitability Testing

Procedure: Prior to sample analysis, inject a standard solution (e.g., at the mid-range of the
calibration curve) multiple times (n=5 or 6).

Acceptance Criteria: Predefine criteria to ensure the instrument is performing correctly. This often
includes:

%RSD of Retention Time: ≤ 1%
%RSD of Peak Area: ≤ 2%

Theoretical Plates (N): > 2000
Tailing Factor (T): < 2.0

3. Validation Parameters and Procedures

Specificity/Selectivity:
Protocol: Analyze a blank sample (matrix without analyte) and a fortified sample. Confirm that

there is no interference at the retention time of Flufenacet oxalate. For HPLC, a photodiode
array (PDA) detector can be used to verify peak purity [3].

Linearity and Range:
Protocol: Inject each calibration standard in triplicate. Plot the mean peak area versus

concentration.
Data Analysis: Perform linear regression. The correlation coefficient (r²) is typically required to

be ≥ 0.995.
Accuracy (Recovery):

Protocol: Spike a blank matrix with known quantities of Flufenacet oxalate at three levels
(e.g., low, mid, high) covering the calibration range. Analyze at least three replicates per level.

Data Analysis: Calculate the percentage recovery = (Measured Concentration / Spiked
Concentration) × 100. Acceptance criteria are often 90-110%.

Precision:
Repeatability (Intra-day): Analyze the spiked samples at three concentrations within the same

day.
Intermediate Precision (Inter-day): Repeat the precision experiment on a different day, with a

different analyst if possible.
Data Analysis: Express precision as the %RSD of the measured concentrations. An %RSD of

≤ 5% is often acceptable for the mid-range concentrations.
Limit of Detection (LOD) and Quantification (LOQ):

Protocol: Based on signal-to-noise ratio, LOD is typically a S/N of 3:1, and LOQ is a S/N of
10:1. Alternatively, calculate from the standard deviation of the response of the calibration curve

(LOD = 3.3σ/S, LOQ = 10σ/S).
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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